Cas no 38668-01-8 (Taurultam)

• Product Name: Taurultam
• CAS No: 38668-01-8
• MF: C₃H₈N₂O₂S
• MW: 136.172819137573
• CID: 306260
• PubChem ID: 71945
• Update Time: 2025-04-19

Taurultam Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Thiadiazine,tetrahydro-, 1,1-dioxide
• Taurultam
• 1,2,4-thiadiazinane 1,1-dioxide
• Taurultamum
• Taurultamum [INN-Latin]
• UNII-LIX7OM008P
• 38668-01-8
• Q27283006
• SR-01000945187-1
• 1
• 1,2,4-Thiadiazixan-1,1-dioxid
• 2H-1,2,4-Thiadiazine, tetrahydro-, 1,1-dioxide
• Z1198155417
• RJGYJMFQWGPBGM-UHFFFAOYSA-N
• AKOS006272290
• TAURULTAM [INN]
• E?,2,4-thiadiazinane-1,1-dione
• NS00125003
• 1,1-dioxoperhydro-1,2,4-thiadiazine
• Tetrahydro-2H-1,2,4-thiadiazine 1,1-dioxide
• SCHEMBL428345
• DTXSID60191968
• EN300-107175
• FT-0653767
• 1-dioxoperhydro-1,2,4-thiadiazine
• CHEMBL2104848
• SR-01000945187-2
• LIX7OM008P
• 1lambda6,2,4-thiadiazinane-1,1-dione
• SR-01000945187
• CS-0133859
• Taurultam [INN:BAN]
• 1,2,4-Thiadiazinane 1,1-dioxide #
• Taurultamum (INN-Latin)
• DTXCID00114459
• 1,2,4-thiadiazinane-1,1-dione
• taurultame
• tetrahydro-2H-1,2,4-thiadiazine 1,1,-dioxide
• G78299

• Inchi： 1S/C3H8N2O2S/c6-8(7)2-1-4-3-5-8/h4-5H,1-3H2
• InChI Key： RJGYJMFQWGPBGM-UHFFFAOYSA-N
• SMILES： S1(CCNCN1)(=O)=O

Computed Properties

• Exact Mass: 136.03100
• Monoisotopic Mass: 136.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.58000
• LogP: 0.20490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazinanes